N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-phenylquinoline-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-phenylquinoline-4-carboxamide is a useful research compound. Its molecular formula is C25H21N3O2S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Antitubercular and Antibacterial Activities : A study by Rao and Subramaniam (2015) discussed the synthesis of quinazolinone analogs substituted with benzothiophene, demonstrating significant antitubercular and antibacterial activities against various strains, including Mycobacterium tuberculosis (Rao & Subramaniam, 2015).
Antineoplastic and Antimonoamineoxidase Properties : Markosyan et al. (2010) synthesized benzo[H]quinazoline derivatives, revealing their potential antineoplastic and antimonoamineoxidase properties. This indicates possible applications in cancer therapy and neurodegenerative disorders (Markosyan et al., 2010).
Potential Antipsychotic Agents : Norman et al. (1996) explored heterocyclic carboxamides, including benzothiophene derivatives, for their potential as antipsychotic agents. They investigated binding to dopamine and serotonin receptors, highlighting the potential in treating psychiatric disorders (Norman et al., 1996).
Chemical Synthesis and Characterization
- Synthesis of Carboxamide Derivatives : Bu, Deady, and Denny (2000) detailed the synthesis of carboxamide derivatives of benzofuro[2,3-b]quinoline and related compounds, emphasizing their methodology in chemical synthesis and potential applications in drug development (Bu, Deady, & Denny, 2000).
Pharmacokinetics and Drug Development
PBPK Modeling and Interspecies Extrapolation : Pierrillas et al. (2019) discussed the use of physiologically based pharmacokinetic modeling for a new Bcl-2 inhibitor, illustrating the importance of such models in predicting human pharmacokinetics and aiding in drug development (Pierrillas et al., 2019).
Synthesis and Antitubercular Activities : Kumar, Fernandes, and Kumar (2014) synthesized novel carboxamide derivatives of 2-quinolones, demonstrating significant antitubercular activities. This highlights the compound's potential in addressing infectious diseases (Kumar, Fernandes, & Kumar, 2014).
Properties
IUPAC Name |
N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-phenylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O2S/c26-23(29)22-17-11-5-7-13-21(17)31-25(22)28-24(30)18-14-20(15-8-2-1-3-9-15)27-19-12-6-4-10-16(18)19/h1-4,6,8-10,12,14H,5,7,11,13H2,(H2,26,29)(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTKUAEZYGMHYFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.